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Compound of Interest

Compound Name: Medroxy Progesterone Acetate

Cat. No.: B13405360

Audience: Researchers, scientists, and drug development professionals.
Introduction

Medroxyprogesterone Acetate (MPA) is a synthetic progestin, a derivative of 17-
hydroxyprogesterone, widely utilized in biomedical research and clinical applications.[1] Its
primary mechanism of action involves binding to and activating the progesterone receptor,
which in turn modulates gene expression.[2][3][4] In research settings, MPA is used to study its
effects on various physiological processes, including the reproductive cycle, hormone-
dependent cancers, and as a component of hormone replacement therapy.[3][5][6] Accurate
and consistent preparation of MPA stock solutions is critical for obtaining reproducible
experimental results. These application notes provide a detailed protocol for the preparation,
storage, and handling of MPA stock solutions for in vitro and in vivo studies.

Quantitative Data Summary

A summary of the essential chemical and physical properties of Medroxyprogesterone Acetate
is provided below.
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Property Value Citations

Molecular Formula C24H3404 [71[81I9]

Molecular Weight 386.52 g/mol [11[71[8]
White to off-white crystalline

Appearance [518]
powder

11-18 mg/mL (28.9 - 46.56

Solubility in DMSO [1][10][11]
mM)
o 10-15 mg/mL (25.87 - 38.8
Solubility in Ethanol [1][10][11]
mM)
Solubility in Water Insoluble [11][12]

Experimental Protocol: Preparation of a 10 mM MPA
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Medroxyprogesterone
Acetate in DMSO, a common solvent for in vitro experiments.

Materials and Equipment

¢ Medroxyprogesterone Acetate (MPA) powder (purity >98%)
o Dimethyl sulfoxide (DMSO), sterile, cell culture grade

« Sterile microcentrifuge tubes or cryovials

» Analytical balance

e Spatula

e Vortex mixer

» Water bath sonicator

« Sterile filter (0.22 pum), if required
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o Pipettes and sterile pipette tips
o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Procedure
o Calculate the required mass of MPA:
o To prepare a 10 mM stock solution, use the following formula:

» Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x
1000 (mg/qg)

o For example, to prepare 1 mL of a 10 mM stock solution:

» Mass (mg) = 0.010 mol/L x 0.001 L x 386.52 g/mol x 1000 mg/g = 3.865 mg

Weighing MPA Powder:
o Tare a sterile microcentrifuge tube on the analytical balance.

o Carefully weigh out the calculated amount of MPA powder (e.g., 3.865 mg) and add it to
the tube.

Dissolving MPA:

o Add the required volume of sterile DMSO (e.g., 1 mL) to the microcentrifuge tube
containing the MPA powder.

o Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (Recommended):

o To ensure complete dissolution, sonicate the solution in a water bath for 10-15 minutes.[1]
Visually inspect the solution to ensure no solid particles remain.

Sterilization (Optional):
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o If the application requires a sterile solution and the DMSO used was not pre-sterilized, the
stock solution can be filter-sterilized using a 0.22 pum syringe filter. Ensure the filter is
compatible with DMSO.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to avoid
repeated freeze-thaw cycles.[13]

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

Stability and Storage
o MPA Powder: Store at -20°C for up to 3 years.[1]
» MPA Stock Solution:

o Store at -80°C for up to 1 year.[1][13]

o Store at -20°C for up to 6 months.[13]

Safety Precautions

Handle Medroxyprogesterone Acetate in a well-ventilated area, preferably in a chemical
fume hood.

Wear appropriate PPE, including a lab coat, gloves, and safety glasses.

Avoid inhalation of the powder and contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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